Cas no 946226-49-9 (4-phenyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)butanamide)

• Product Name: 4-phenyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)butanamide
• CAS No: 946226-49-9
• MF: C₂₀H₂₇N₅O₃S
• MW: 417.525082826614
• CID: 6048217
• PubChem ID: 25285439
• Update Time: 2025-10-28

4-phenyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)butanamide
• 4-phenyl-N-(2-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)ethyl)butanamide
• F5110-0247
• 946226-49-9
• AKOS024498829
• 4-phenyl-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)butanamide

• Inchi： 1S/C20H27N5O3S/c26-19(9-4-8-18-6-2-1-3-7-18)21-12-17-29(27,28)25-15-13-24(14-16-25)20-22-10-5-11-23-20/h1-3,5-7,10-11H,4,8-9,12-17H2,(H,21,26)
• InChI Key： VGQBAAZYDWCQFS-UHFFFAOYSA-N
• SMILES： S(CCNC(CCCC1C=CC=CC=1)=O)(N1CCN(C2N=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 417.18346091g/mol
• Monoisotopic Mass: 417.18346091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Additional information on 4-phenyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)butanamide

Introduction to 4-phenyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)butanamide (CAS No. 946226-49-9)

The compound 4-phenyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)butanamide (CAS No. 946226-49-9) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, particularly in the context of drug discovery and development. Recent studies have highlighted its role in targeting specific molecular pathways, making it a subject of interest for researchers in the pharmaceutical industry.

The molecular structure of 4-phenyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)butanamide is characterized by a phenyl group attached to a butanamide backbone, which is further connected to a piperazine ring substituted with a pyrimidine moiety. This combination of structural elements contributes to its pharmacological properties, including high bioavailability and selectivity for certain biological targets. The presence of the pyrimidine ring, in particular, has been linked to enhanced binding affinity for key enzymes and receptors involved in various disease states.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on CAS No. 946226-49. These studies have revealed that the compound exhibits strong binding interactions with several therapeutic targets, including kinases and proteases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-phenyl-N-(2-{4-(pyrimidin...